Cas no 2229215-48-7 (methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate)

• Product Name: methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate
• CAS No: 2229215-48-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6308204
• PubChem ID: 165687077
• Update Time: 2025-05-24

methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate
• 2229215-48-7
• EN300-1780263

• Inchi： 1S/C12H17NO4/c1-12(2,10(14)11(15)17-4)9-7-8(16-3)5-6-13-9/h5-7,10,14H,1-4H3
• InChI Key： SGYQJLOXTBKGOJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6Ų

Additional information on methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate

Research Briefing on Methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate (CAS: 2229215-48-7)

This research briefing provides an in-depth analysis of the latest advancements related to the compound methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate (CAS: 2229215-48-7), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential biological activities have spurred numerous studies aimed at elucidating its pharmacological properties and therapeutic applications.

Recent studies have highlighted the role of methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a hydroxypyridine moiety, has been associated with enhanced binding affinity to specific biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and green chemistry approaches, to optimize the production of this compound with high enantiomeric purity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against a range of enzymes implicated in inflammatory pathways. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action. The results indicated that methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate selectively targets cyclooxygenase-2 (COX-2), an enzyme critical in the pathogenesis of chronic inflammation and pain.

Further investigations have explored the compound's potential in oncology. Preclinical trials have shown that derivatives of methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate exhibit promising antitumor activity by modulating key signaling pathways involved in cell proliferation and apoptosis. These findings have paved the way for the development of next-generation chemotherapeutic agents with improved efficacy and reduced side effects.

The pharmacokinetic profile of methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate has also been a focal point of recent research. Studies have demonstrated favorable absorption and distribution characteristics, along with a manageable metabolic clearance rate. These attributes underscore the compound's potential as a viable drug candidate, warranting further clinical evaluation.

In conclusion, methyl 2-hydroxy-3-(4-methoxypyridin-2-yl)-3-methylbutanoate (CAS: 2229215-48-7) represents a versatile scaffold with broad applications in medicinal chemistry. Its multifaceted biological activities, coupled with its synthetic accessibility, position it as a valuable asset in the quest for novel therapeutics. Future research should focus on expanding its therapeutic repertoire and addressing any remaining challenges related to its clinical translation.